Cas no 1261997-76-5 ([1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro-)

• Product Name: [1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro-
• CAS No: 1261997-76-5
• MF: C₁₂H₈F₂O₂
• MW: 222.187530517578
• MDL: MFCD18313657
• CID: 2768401
• Update Time: 2025-05-20

[1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro-

• MDL： MFCD18313657
• Inchi： 1S/C12H8F2O2/c13-8-1-2-11(12(16)6-8)7-3-9(14)5-10(15)4-7/h1-6,15-16H
• InChI Key： OAGAHZYCQUOLOV-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC(O)=C2)=CC=C(F)C=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on [1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro-

[[1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro- (CAS No. 1261997-76-5): A Comprehensive Overview

[1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro- (CAS No. 1261997-76-5) is a highly specialized organic compound with a unique biphenyl structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential applications. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with hydroxyl groups (-OH) at the 2 and 3' positions and fluorine atoms at the 4 and 5' positions. This specific substitution pattern imparts distinctive electronic and steric properties to the molecule.

The synthesis of [1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient routes for its preparation. For instance, the use of transition metal catalysts in coupling reactions has significantly improved the scalability of this compound's synthesis.

One of the most notable applications of [1,1'-Biphenyl]-2,3'-diol, 4,5'-difluoro- is in the field of materials science. Its biphenyl structure makes it an ideal candidate for use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The fluorine substituents enhance the compound's stability under thermal and oxidative conditions while maintaining its optical properties. Recent studies have demonstrated that this compound can serve as a highly efficient dopant in OLEDs, improving their luminous efficiency and operational lifetime.

In addition to its electronic applications, [1,Biphenyl]-2',3-diols have shown promise in medicinal chemistry. The hydroxyl groups on the biphenyl system can act as hydrogen bond donors or acceptors, making this compound a potential lead for drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibitors and as a scaffold for small molecule drug candidates targeting various diseases such as cancer and neurodegenerative disorders.

The chemical stability of [4',5-Difluoro-[1,Biphenyl]-2',3-diols has also made it a valuable reagent in organic synthesis. Its ability to undergo various functional group transformations enables its use as an intermediate in the construction of complex molecules. For example, it has been employed as a starting material for synthesizing bioactive compounds with intricate architectures.

Recent research has focused on understanding the electronic properties of [Biphenyldiol difluorides] at the molecular level using computational chemistry techniques. These studies have provided insights into how the fluorine substituents influence the compound's electronic structure and reactivity. Such knowledge is crucial for designing new materials with tailored properties for specific applications.

In conclusion, [CAS No. 1261997-76-5] represents a fascinating example of how structural modifications can lead to compounds with diverse functionalities. Its applications span across electronics materials science medicinal chemistry making it an essential molecule for both academic research and industrial development.